Cas no 380478-51-3 (2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide)

2-Cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide is a synthetic organic compound featuring a cyanoacrylamide core with methoxy and benzyloxy substituents on the phenyl ring. Its structure includes a nitrophenyl group, enhancing electron-withdrawing properties, which may influence reactivity in chemical synthesis. The compound’s extended conjugated system suggests potential utility in materials science or as an intermediate in pharmaceutical development. Its well-defined molecular architecture allows for precise modifications, making it suitable for research applications requiring tailored electronic or steric properties. The presence of multiple functional groups offers versatility in further derivatization, supporting its use in advanced organic synthesis.
2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide structure
380478-51-3 structure
Product Name:2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide
CAS No:380478-51-3
MF:C26H23N3O5
MW:457.477926492691
CID:6010278
PubChem ID:6000258
Update Time:2025-08-03

2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z56832814
    • 380478-51-3
    • 2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide
    • AB00713153-01
    • EN300-26597772
    • AKOS001009500
    • Inchi: 1S/C26H23N3O5/c1-17-4-6-19(7-5-17)16-34-24-11-8-20(14-25(24)33-3)13-21(15-27)26(30)28-23-10-9-22(29(31)32)12-18(23)2/h4-14H,16H2,1-3H3,(H,28,30)/b21-13+
    • InChI Key: IXUTYIQKYLBAAW-FYJGNVAPSA-N
    • SMILES: O(C1C=CC(/C=C(\C#N)/C(NC2C=CC(=CC=2C)[N+](=O)[O-])=O)=CC=1OC)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 457.16377084g/mol
  • Monoisotopic Mass: 457.16377084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 777
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 117Ų

2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26597772-0.05g
2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide
380478-51-3 95.0%
0.05g
$246.0 2025-03-20

Additional information on 2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide

Recent Advances in the Study of 2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide (CAS: 380478-51-3)

The compound 2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide (CAS: 380478-51-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. Studies have demonstrated that 380478-51-3 exhibits potent inhibitory effects on specific kinases, making it a promising candidate for the development of targeted therapies. The compound's ability to selectively bind to and inhibit these kinases has been validated through both in vitro and in vivo experiments, highlighting its potential for clinical translation.

One of the most notable findings in recent literature is the compound's efficacy in preclinical models of inflammatory diseases. Researchers have reported that 380478-51-3 significantly reduces the production of pro-inflammatory cytokines and chemokines, suggesting its potential as an anti-inflammatory agent. Additionally, its favorable pharmacokinetic profile and low toxicity in animal models further support its development as a therapeutic candidate.

In the context of cancer research, 380478-51-3 has shown promising results in inhibiting the proliferation of various cancer cell lines. Mechanistic studies have revealed that the compound induces apoptosis and cell cycle arrest by targeting specific molecular pathways. These findings have spurred interest in further optimizing the compound's structure to enhance its potency and selectivity, with the goal of developing next-generation anticancer agents.

Despite these advancements, challenges remain in the development of 380478-51-3 as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to improve treatment outcomes.

In conclusion, the recent studies on 2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(2-methyl-4-nitrophenyl)prop-2-enamide (CAS: 380478-51-3) underscore its potential as a versatile and potent bioactive molecule. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic properties, paving the way for its eventual clinical application.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.